Cas no 687607-67-6 (1,4-Benzenediol, 2-(aminomethyl)-3-bromo- (9CI))

1,4-Benzenediol, 2-(aminomethyl)-3-bromo- (9CI) structure
687607-67-6 structure
Product Name:1,4-Benzenediol, 2-(aminomethyl)-3-bromo- (9CI)
CAS No:687607-67-6
MF:C7H8BrNO2
MW:218.047921180725
CID:1017102
PubChem ID:21390140
Update Time:2025-04-20

1,4-Benzenediol, 2-(aminomethyl)-3-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol, 2-(aminomethyl)-3-bromo- (9CI)
    • 2-(aminomethyl)-3-bromobenzene-1,4-diol
    • SCHEMBL11675050
    • 687607-67-6
    • DTXSID60612820
    • DB-267567
    • 1,4-BENZENEDIOL, 2-(AMINOMETHYL)-3-BROMO-
    • Inchi: 1S/C7H8BrNO2/c8-7-4(3-9)5(10)1-2-6(7)11/h1-2,10-11H,3,9H2
    • InChI Key: IJBMGOYYIZLPHJ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1CN)O)O

Computed Properties

  • Exact Mass: 216.97384g/mol
  • Monoisotopic Mass: 216.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66.5Ų

1,4-Benzenediol, 2-(aminomethyl)-3-bromo- (9CI) Related Literature

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